2-[4,4-Difluoro-1-(3-methylphenyl)cyclohexyl]acetic acid

• IUPAC Name: 2-[4,4-difluoro-1-(3-methylphenyl)cyclohexyl]acetic acid
• InChI: InChI=1S/C15H18F2O2/c1-11-3-2-4-12(9-11)14(10-13(18)19)5-7-15(16,17)8-6-14/h2-4,9H,5-8,10H2,1H3,(H,18,19)
• InChI Key: IOKOBVNYNDPTAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CCC(CC2)(F)F)CC(=O)O
• Molecular Formula: C15H18F2O2
• Molecular Weight: 268.30 g/mol

Description

2-[4,4-Difluoro-1-(3-methylphenyl)cyclohexyl]acetic acid, commonly referred to as DFCA, is a compound of interest to the scientific community due to its various applications in research. DFCA is a synthetic compound with a wide range of uses in the laboratory and beyond. It can be used as a reagent, a building block for synthesizing other compounds, and as a tool for studying biochemical and physiological processes. Furthermore, this paper will discuss the current research on DFCA and possible future directions.

Scientific Research Applications

DFCA has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a building block for synthesizing other compounds, and as a tool for studying biochemical and physiological processes. In particular, DFCA has been used in research on the metabolism of fatty acids, the regulation of gene expression, and the action of enzymes. It has also been used as a model compound to study the interactions between proteins and small molecules.

Mechanism of Action

The exact mechanism of action of DFCA is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, altering their activity. For example, DFCA has been shown to bind to fatty acid-binding proteins and inhibit their activity, which can lead to changes in the metabolism of fatty acids. Additionally, DFCA has been shown to bind to certain enzymes, such as phospholipase A2, and inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFCA are not yet fully understood. However, it is believed that the compound affects the metabolism of fatty acids and the regulation of gene expression. Additionally, DFCA has been shown to inhibit the activity of certain enzymes, such as phospholipase A2. These effects can have a variety of consequences, including changes in the structure and function of cells and the development of diseases.

Advantages and Limitations for Lab Experiments

DFCA has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize in large quantities. Additionally, it is a relatively stable compound, making it suitable for long-term storage. On the other hand, there are some limitations to using DFCA in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the compound is toxic and should be handled with care.

Future Directions

The research on DFCA is still in its early stages, and there are many possible future directions for research. For example, more research could be done to better understand the mechanisms of action and the biochemical and physiological effects of the compound. Additionally, more research could be done to explore the potential applications of DFCA in medicine and other fields. Finally, more research could be done to develop more efficient and cost-effective methods for synthesizing DFCA.

Synthesis Methods

DFCA can be synthesized in a number of ways. One of the most common methods is the reaction of 4-chloro-1,3-difluorobenzene and 3-methylphenylacetic acid in the presence of a strong base, such as sodium hydroxide. This reaction is carried out at a temperature of 100°C for several hours. The reaction produces a mixture of the desired product and byproducts, which can be separated by chromatography or other methods.